
In-depth Technical Guide: Penta-2,4-diene-1-thiol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Penta-2,4-diene-1-thiol

Cat. No.: B15469491 Get Quote

To our valued researchers, scientists, and drug development professionals,

Our comprehensive search for commercially available Penta-2,4-diene-1-thiol and associated

technical data has indicated that this compound is not readily available from commercial

chemical suppliers. The CAS number for this compound is 55317-82-3.[1] While a listing for

"PENTA-2,4-DIENE-1-THIOL" from a supplier named BenchChem has been noted, further

details regarding product specifications, availability, and technical data sheets could not be

obtained.[2]

Consequently, the creation of an in-depth technical guide or whitepaper that meets the core

requirements of summarizing quantitative data, providing detailed experimental protocols, and

visualizing specific signaling pathways involving Penta-2,4-diene-1-thiol is not feasible at this

time due to the absence of foundational information in the public domain.

The following information, while not specific to Penta-2,4-diene-1-thiol, provides a general

overview of the properties and potential roles of thiol-containing compounds in biological

systems, which may be of interest to your research.

General Properties of Thiols
Thiols are organic compounds that contain a sulfhydryl (-SH) group. The presence of this

functional group imparts several key chemical properties:

Nucleophilicity: The sulfur atom in the thiol group is a strong nucleophile, allowing it to

participate in a variety of chemical reactions, including Michael additions and nucleophilic

substitutions.
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Redox Activity: Thiols can be readily oxidized to form disulfides (R-S-S-R) and other oxidized

sulfur species. This reversible oxidation-reduction is a cornerstone of their function in

biological systems.

Metal Ligation: The soft nature of the sulfur atom allows for strong coordination with various

metal ions.

Potential Roles of Thiols in Signaling and Drug
Development
Thiol-containing molecules play critical roles in a multitude of cellular processes and are a

focus of interest in drug development.

Thiol-Based Redox Signaling
Reactive oxygen species (ROS) are natural byproducts of cellular metabolism and can act as

signaling molecules by modifying the redox state of proteins.[3] Cysteine residues, which

contain a thiol group, are particularly susceptible to oxidation, and the reversible modification of

these residues can alter protein structure and function.[3] This "thiol-based redox signaling" is

integral to regulating processes such as:

Gene expression[3]

Transcription[3]

Epigenetics[3]

Chromatin remodeling[3]

Glutathione, thioredoxins, and glutaredoxins are key players in maintaining the cellular thiol-

disulfide balance and are crucial for proper nuclear function.[3]

Thiol-Ene Chemistry in Peptide Science
The "thiol-ene" reaction, a radical-mediated addition of a thiol to an alkene, has found broad

applications in peptide and protein science.[4] This type of "click" chemistry is highly efficient
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and can be performed under aqueous conditions, making it suitable for modifying biological

molecules.[4] Applications include:

Peptide Macrocyclization: Creating cyclic peptides which can have enhanced stability and

biological activity.[4]

Glycosylation and Lipidation: Attaching sugar or lipid moieties to peptides and proteins to

study their function or improve their therapeutic properties.[4]

Thiol Isomerases in Thrombosis
Protein disulfide isomerase (PDI) and other thiol isomerases are essential for the proper

formation of blood clots (thrombus formation).[5] These enzymes are secreted from platelets

and endothelial cells and are involved in the redox reactions necessary for platelet aggregation

and fibrin generation.[5]

Hypothetical Signaling Pathway Involving a Thiol-
Containing Compound
The following diagram illustrates a generalized signaling pathway where a hypothetical thiol-

containing compound could modulate a cellular response. This is a conceptual representation

and is not based on experimental data for Penta-2,4-diene-1-thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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